molecular formula C7H16F2N2O4S2 B8270635 1-Ethyl-1-methylpyrrolidin-1-ium bis(fluorosulfonyl)imide CAS No. 950488-21-8

1-Ethyl-1-methylpyrrolidin-1-ium bis(fluorosulfonyl)imide

Cat. No. B8270635
CAS RN: 950488-21-8
M. Wt: 294.3 g/mol
InChI Key: SOTBFHIABSYGPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-Ethyl-1-methylpyrrolidinium bis (trifluoromethylsulfonyl)imide is a class of electrolytic materials that can be used in the fabrication of lithium-ion batteries . The lithium-ion batteries consist of anode, cathode, and electrolyte with a charge-discharge cycle .

Mechanism of Action

1-Ethyl-1-methylpyrrolidinium bis (trifluoromethylsulfonyl)imide is used in the fabrication of lithium-ion batteries . The mechanism of action is related to its role as an electrolytic material in these batteries .

Safety and Hazards

1-Ethyl-1-methylpyrrolidinium bis (trifluoromethylsulfonyl)imide has been classified as Acute Tox. 3 Dermal, Acute Tox. 3 Oral, Aquatic Chronic 2, and Eye Dam. 1 .

Future Directions

1-Ethyl-1-methylpyrrolidinium bis (trifluoromethylsulfonyl)imide has potential applications in the fabrication of lithium-ion batteries . Its use as an electrolytic material in these batteries could be a promising direction for future research and development .

properties

CAS RN

950488-21-8

Molecular Formula

C7H16F2N2O4S2

Molecular Weight

294.3 g/mol

IUPAC Name

bis(fluorosulfonyl)azanide;1-ethyl-1-methylpyrrolidin-1-ium

InChI

InChI=1S/C7H16N.F2NO4S2/c1-3-8(2)6-4-5-7-8;1-8(4,5)3-9(2,6)7/h3-7H2,1-2H3;/q+1;-1

InChI Key

SOTBFHIABSYGPM-UHFFFAOYSA-N

Canonical SMILES

CC[N+]1(CCCC1)C.[N-](S(=O)(=O)F)S(=O)(=O)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.